(3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one

• IUPAC Name: (3S,5S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-3,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,12-16,20H,3-6,8,10-11H2,1-2H3/t12-,13+,14-,15-,16-,18-,19-/m0/s1
• InChI Key: DYMROBVXGSLPAY-HLUDHZFRSA-N
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4C3(C=CC(C4)O)C
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC[C@@H]4[C@@]3(C=C[C@H](C4)O)C
• Molecular Formula: C19H28O2
• DSSTOX Substance ID: DTXSID40737267
• Molecular Weight: 288.4 g/mol
• CAS RN: 38859-37-9

Description

(3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one, also known as 5alpha-androstane-3alpha,17beta-diol, is a steroid hormone that is synthesized in the adrenal glands and testes of humans and other mammals. This hormone plays a crucial role in the regulation of the male reproductive system, including the development of male secondary sexual characteristics and the production of sperm.

Mechanism of Action

The mechanism of action of (3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one involves the hormone binding to androgen receptors in the body, which then triggers a series of cellular responses. These responses include the activation of genes involved in the development of male secondary sexual characteristics, the regulation of sperm production, and the maintenance of bone density.
Biochemical and Physiological Effects
(3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one has several biochemical and physiological effects on the body, including the promotion of muscle growth and strength, the regulation of fat metabolism, and the maintenance of bone density. The hormone also plays a crucial role in the development of male secondary sexual characteristics, including the growth of facial hair and deepening of the voice.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one in lab experiments is its ability to regulate the male reproductive system, making it a useful tool in the study of male infertility and other related conditions. However, one of the limitations of using this hormone in lab experiments is the difficulty in controlling its concentration and purity, which can affect the accuracy and reliability of the results.

Future Directions

There are several future directions for the study of (3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one, including the investigation of its potential role in the development of prostate cancer and the development of new treatments for male infertility. Additionally, further research is needed to better understand the hormone's mechanism of action and its potential use in the treatment of other medical conditions.

Synthesis Methods

The synthesis of (3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one can be achieved through several methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of various chemical reagents to create the hormone in a laboratory setting, while biosynthesis involves the use of living organisms to produce the hormone.

Scientific Research Applications

(3alpha,5alpha)-3-Hydroxyandrost-1-en-17-one has numerous scientific research applications, including its use in the study of the male reproductive system, the development of new treatments for male infertility, and the investigation of the hormone's potential role in the development of prostate cancer.